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An In-Depth Technical Guide on 5-Amino-1-naphthalenesulfonic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides core information on 5-Amino-1-naphthalenesulfonic acid, a compound utilized in

various chemical syntheses.

Physicochemical Data

The essential quantitative data for 5-Amino-1-naphthalenesulfonic acid, also known as

Laurent's acid, are summarized in the table below.[1][2] This information is critical for

stoichiometric calculations, solution preparation, and analytical characterization.

Property

Value

Molecular Formula

C10HoNOsS[1][2][3]

Molar Mass

223.25 g/mol [1][2][4]

Percent Composition

C: 53.80%, H: 4.06%, N: 6.27%, O: 21.50%, S:
14.36%[2]

CAS Number

84-89-9[1][4]
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Chemical Structure

The structural formula of 5-Amino-1-naphthalenesulfonic acid is a key determinant of its
chemical reactivity and physical properties. The diagram below illustrates the arrangement of
atoms and functional groups within the molecule.

Caption: Chemical structure of 5-Amino-1-naphthalenesulfonic acid.

Experimental Protocols

While this document does not detail specific experimental protocols, the provided
physicochemical data are fundamental to a range of common laboratory procedures involving
5-Amino-1-naphthalenesulfonic acid. These include, but are not limited to:

e Solution Preparation: Accurate molar mass is essential for preparing solutions of known
concentrations for use in chemical reactions, as a derivatizing agent, or in analytical
methods.[4]

e Stoichiometric Calculations: The molecular formula and molar mass are used to determine
the appropriate ratios of reactants and to predict theoretical yields in chemical synthesis.

o Structural Elucidation: The molecular formula provides the basis for techniques such as
mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which are used to
confirm the structure of the compound and its derivatives.

o Purity Assessment: The technical grade of the compound, often determined by titration,
indicates the percentage of active substance, a critical parameter in experimental
reproducibility.[5]

The information presented in this guide serves as a foundational resource for professionals
engaged in research and development activities that involve 5-Amino-1-naphthalenesulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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